4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95%
Overview
Description
4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid (4-CPMHBA) is a chemical compound with a wide range of applications in scientific research. It is a phenol derivative with a wide range of biochemical and physiological effects. This compound is widely used in laboratory experiments due to its stability and ease of synthesis.
Mechanism of Action
4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% is a phenol derivative with a wide range of biochemical and physiological effects. It acts as an antioxidant, scavenging reactive oxygen species and providing protection against oxidative stress. It also acts as a nitric oxide donor, releasing nitric oxide which has a variety of physiological effects. Additionally, 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% has been shown to have anti-inflammatory and antimicrobial properties.
Biochemical and Physiological Effects
4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% has a wide range of biochemical and physiological effects. It acts as an antioxidant, scavenging reactive oxygen species and providing protection against oxidative stress. It also acts as a nitric oxide donor, releasing nitric oxide which has a variety of physiological effects. Additionally, 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% has been shown to have anti-inflammatory and antimicrobial properties.
Advantages and Limitations for Lab Experiments
4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a stable compound with a wide range of biochemical and physiological effects. It is also easy to synthesize, making it ideal for use in a variety of experiments. Additionally, it is a relatively low cost compound, making it an attractive option for laboratory use. However, it is important to note that 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% is a potential carcinogen and should be handled with care in the laboratory.
Future Directions
There are a number of potential future directions for the use of 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% in scientific research. It has potential applications in the study of the effects of oxidative stress on a variety of diseases, such as cancer and cardiovascular disease. Additionally, it could be used to study the effects of dietary polyphenols on the prevention of cancer. Furthermore, 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% could be used to study the effects of nitric oxide on the cardiovascular system. Finally, it could be used to investigate the effects of reactive oxygen species on cell viability.
Synthesis Methods
4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% can be synthesized through a simple two-step reaction. The first step involves the condensation of 4-chloromethylbenzoic acid with hydroxylamine hydrochloride in the presence of a base. This reaction produces a nitroso compound, which is then reduced to 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% using a reducing agent such as sodium borohydride. This method of synthesis is simple and efficient, and is widely used in the laboratory.
Scientific Research Applications
4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% is widely used in scientific research due to its stability and ease of synthesis. It has been used in a variety of studies, including studies of the effects of reactive oxygen species on cell viability and oxidative stress. It has also been used to study the effects of nitric oxide on the cardiovascular system. Additionally, 4-(3-Chloro-4-methylphenyl)-2-hydroxybenzoic acid, 95% has been used to study the effects of dietary polyphenols on the prevention of cancer.
properties
IUPAC Name |
4-(3-chloro-4-methylphenyl)-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3/c1-8-2-3-9(6-12(8)15)10-4-5-11(14(17)18)13(16)7-10/h2-7,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOPSDMDUWUMSQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690295 |
Source
|
| Record name | 3'-Chloro-3-hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261901-45-4 |
Source
|
| Record name | 3'-Chloro-3-hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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